Cas no 1155843-61-0 ((S)-N-Methyl Pregabalin)

(S)-N-Methyl Pregabalin Properties

Names and Identifiers

• (S)-N-Methyl Pregabalin
• (S)-N-Methyl Pregaba
• (3S)-5-methyl-3-(methylaminomethyl)hexanoic acid
• SCHEMBL8143652
• 1155843-61-0
• N-Methylpregabalin
• (3S)-3-(N-Methylaminomethyl)-5-methylhexanoic Acid
• Q27268764
• DTXSID10652655
• 7RM9G6AN7J
• (3S)-5-Methyl-3-[(methylamino)methyl]hexanoic acid
• +Expand

• InChIKey： MADUVMLGQASXOK-QMMMGPOBSA-N
• Inchi： InChI=1S/C9H19NO2/c1-7(2)4-8(6-10-3)5-9(11)12/h7-8,10H,4-6H2,1-3H3,(H,11,12)/t8-/m0/s1
• SMILES： CC(C)CC(CC(=O)O)CNC

Computed Properties

• Exact Mass: 173.14200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 173.141578849g/mol
• Heavy Atom Count: 12
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• LogP: 1.73370
• PSA: 49.33000
• Melting Point: 93-96°C